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Compound of Interest

Compound Name: Ethyltrimethylammonium chloride

Cat. No.: B1203266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyltrimethylammonium chloride (ETAC) is a quaternary ammonium compound (QAC) with

a positively charged nitrogen atom covalently bonded to three methyl groups and one ethyl

group.[1] This molecular structure confers upon it significant utility in various scientific and

industrial applications, primarily owing to its properties as a cationic surfactant and an

antimicrobial agent.[1] This guide provides a comprehensive overview of the fundamental

chemical, physical, and toxicological properties of Ethyltrimethylammonium chloride,

complete with detailed experimental protocols and visual representations of its mechanism of

action.

Chemical and Physical Properties
The core chemical and physical characteristics of Ethyltrimethylammonium chloride are

summarized below. These properties are crucial for its handling, application, and behavior in

various systems.

Identification and Structure
A clear identification of Ethyltrimethylammonium chloride is fundamental for any scientific

endeavor.
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Property Value

CAS Number 27697-51-4[1]

Molecular Formula C5H14ClN[1][2]

IUPAC Name ethyl(trimethyl)azanium;chloride[1]

Synonyms
TMEA chloride, trimethylethylammonium

chloride[1]

SMILES CC--INVALID-LINK--(C)C.[Cl-][1]

InChI Key UXYBXUYUKHUNOM-UHFFFAOYSA-M[1]

Physicochemical Data
Quantitative data regarding the physicochemical properties of Ethyltrimethylammonium
chloride are presented in the following table.

Property Value

Molecular Weight 123.62 g/mol [1][2]

Appearance White crystals

Melting Point >300 °C

Boiling Point Data not available

Density Data not available

Solubility Soluble in water

Toxicological Profile
Understanding the toxicological properties of Ethyltrimethylammonium chloride is critical for

its safe handling and for evaluating its potential in biological applications.
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Parameter Value

Acute Oral Toxicity (LD50)
Data not available for this specific compound,

but QACs as a class have varying LD50 values.

Hazard Statements May cause skin, eye, and respiratory irritation.

Experimental Protocols
The following sections detail the standardized methodologies for determining the key physical

and toxicological properties of chemical substances like Ethyltrimethylammonium chloride,

based on internationally recognized OECD Guidelines for the Testing of Chemicals.

Determination of Melting Point (OECD Guideline 102)
The melting point is determined to ascertain the purity and identity of a substance.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state at atmospheric pressure.[3]

Apparatus:

Capillary tube apparatus (e.g., Thiele tube or automated instrument)

Thermometer with appropriate range and precision

Sample holder (capillary tubes)

Heating bath (e.g., silicone oil) or metal block

Procedure:

A small amount of the finely powdered, dry substance is packed into a capillary tube sealed

at one end.

The capillary tube is placed in the heating bath or block of the melting point apparatus.
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The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.[3]

Determination of Water Solubility (OECD Guideline 105)
Water solubility is a critical parameter for understanding the environmental fate and

bioavailability of a substance.

Principle: This guideline describes the flask method, suitable for substances with solubilities

above 10⁻² g/L. The method determines the saturation mass concentration of a substance in

water at a given temperature.[4][5]

Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

An excess amount of the test substance is added to a known volume of water in a flask.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium

(saturation). A preliminary test can determine the required time.[4][5]

The mixture is then centrifuged or filtered to separate the undissolved solid.

The concentration of the substance in the clear aqueous solution is determined using a

suitable analytical method.[6]
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Determination of Acute Oral Toxicity (OECD Guideline
401 - Historical Context)
Note: OECD Guideline 401 has been deleted and is replaced by alternative methods that

reduce the number of animals used, such as OECD 420, 423, and 425. The following is for

informational purposes.

Principle: Acute oral toxicity provides information on the adverse effects that may occur within a

short time after oral administration of a single dose of a substance.[7] The LD50 is the

statistically derived single dose expected to cause death in 50% of the animals.[7]

Procedure (General Steps):

The test substance is administered in graduated doses to several groups of experimental

animals (typically rodents), with one dose per group.[7]

The animals are observed for a specified period (e.g., 14 days) for signs of toxicity and

mortality.

Body weight changes are recorded.

At the end of the observation period, surviving animals are euthanized and a gross necropsy

is performed on all animals.

The LD50 value is calculated from the dose-response data.

Antimicrobial Mechanism of Action
Ethyltrimethylammonium chloride, like other quaternary ammonium compounds, exerts its

antimicrobial effect primarily through the disruption of microbial cell membranes.[8]
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Caption: Antimicrobial action of Ethyltrimethylammonium chloride.

The cationic head of the Ethyltrimethylammonium chloride molecule is electrostatically

attracted to the negatively charged components of the bacterial cell membrane, such as

phospholipids and proteins.[9][10] This interaction leads to the insertion of the hydrophobic

alkyl chains into the lipid bilayer, disrupting its integrity. The compromised membrane loses its

selective permeability, resulting in the leakage of essential intracellular components, such as

ions, metabolites, and nucleic acids, ultimately leading to cell death.[11]

Conclusion
Ethyltrimethylammonium chloride possesses a distinct set of chemical, physical, and

toxicological properties that underpin its utility, particularly as an antimicrobial agent. A thorough

understanding of these characteristics, determined through standardized experimental

protocols, is essential for its effective and safe application in research, drug development, and

other scientific fields. The mechanism of action, centered on the disruption of microbial cell

membranes, provides a basis for its broad-spectrum antimicrobial activity.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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